4-(Aminomethyl)-2,6-dimethylphenol
Cat. No. B1282906
:
876-15-3
M. Wt: 151.21 g/mol
InChI Key: YZNPLEYSBNPOLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Name
Identifiers
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REACTION_SMILES
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[BH3:1].[CH3:2][c:3]1[cH:4][c:5]([C:6]#[N:7])[cH:8][c:9]([CH3:12])[c:10]1[OH:11].[ClH:13].[O:14]1[CH2:15][CH2:16][CH2:17][CH2:18]1>>[CH3:2][c:3]1[cH:4][c:5]([CH2:6][NH2:7])[cH:8][c:9]([CH3:12])[c:10]1[OH:11].[ClH:13]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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B
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(C#N)cc(C)c1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
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Smiles
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C1CCOC1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1cc(CN)cc(C)c1O
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Name
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Type
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product
|
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Smiles
|
Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
